Cas no 2167514-24-9 (2-(1H-indol-2-yl)aminoethan-1-ol)

2-(1H-indol-2-yl)aminoethan-1-ol is a synthetic organic compound featuring an indole core substituted with an aminoethanol moiety. This structure imparts versatility in chemical reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and hydroxyl functional groups allows for further derivatization, enabling applications in the development of bioactive molecules. Its indole scaffold is particularly significant due to its prevalence in natural products and drug candidates. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in solution-phase reactions. Careful handling is recommended due to potential sensitivity to light and moisture.
2-(1H-indol-2-yl)aminoethan-1-ol structure
2167514-24-9 structure
Product Name:2-(1H-indol-2-yl)aminoethan-1-ol
CAS No:2167514-24-9
MF:C10H12N2O
MW:176.215082168579
CID:6383608
PubChem ID:54260457
Update Time:2025-10-29

2-(1H-indol-2-yl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-indol-2-yl)aminoethan-1-ol
    • 2-[(1H-indol-2-yl)amino]ethan-1-ol
    • 2167514-24-9
    • EN300-1275163
    • SCHEMBL8349903
    • Inchi: 1S/C10H12N2O/c13-6-5-11-10-7-8-3-1-2-4-9(8)12-10/h1-4,7,11-13H,5-6H2
    • InChI Key: RDDFCUPMKORJRS-UHFFFAOYSA-N
    • SMILES: OCCNC1=CC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 176.094963011g/mol
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48Ų

2-(1H-indol-2-yl)aminoethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1275163-0.05g
2-[(1H-indol-2-yl)amino]ethan-1-ol
2167514-24-9
0.05g
$864.0 2023-06-08
Enamine
EN300-1275163-0.1g
2-[(1H-indol-2-yl)amino]ethan-1-ol
2167514-24-9
0.1g
$904.0 2023-06-08
Enamine
EN300-1275163-0.25g
2-[(1H-indol-2-yl)amino]ethan-1-ol
2167514-24-9
0.25g
$946.0 2023-06-08
Enamine
EN300-1275163-0.5g
2-[(1H-indol-2-yl)amino]ethan-1-ol
2167514-24-9
0.5g
$987.0 2023-06-08
Enamine
EN300-1275163-1.0g
2-[(1H-indol-2-yl)amino]ethan-1-ol
2167514-24-9
1g
$1029.0 2023-06-08
Enamine
EN300-1275163-2.5g
2-[(1H-indol-2-yl)amino]ethan-1-ol
2167514-24-9
2.5g
$2014.0 2023-06-08
Enamine
EN300-1275163-5.0g
2-[(1H-indol-2-yl)amino]ethan-1-ol
2167514-24-9
5g
$2981.0 2023-06-08
Enamine
EN300-1275163-10.0g
2-[(1H-indol-2-yl)amino]ethan-1-ol
2167514-24-9
10g
$4421.0 2023-06-08
Enamine
EN300-1275163-50mg
2-[(1H-indol-2-yl)amino]ethan-1-ol
2167514-24-9
50mg
$864.0 2023-10-01
Enamine
EN300-1275163-100mg
2-[(1H-indol-2-yl)amino]ethan-1-ol
2167514-24-9
100mg
$904.0 2023-10-01

Additional information on 2-(1H-indol-2-yl)aminoethan-1-ol

Professional Introduction to 2-(1H-indol-2-yl)aminoethan-1-ol (CAS No. 2167514-24-9)

2-(1H-indol-2-yl)aminoethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2167514-24-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a structural framework that integrates an indole moiety with an aminoethyl group, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The indole ring, a well-documented pharmacophore, is frequently associated with biological activities ranging from antimicrobial to neuroprotective effects, while the aminoethyl side chain introduces functionalities that can modulate solubility and binding interactions.

The synthesis of 2-(1H-indol-2-yl)aminoethan-1-ol involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The indole core can be introduced through various routes, including palladium-catalyzed cross-coupling reactions or cyclization strategies, while the aminoethan-1-ol functionality is typically achieved through nucleophilic addition or reduction processes. Recent advancements in catalytic systems have enabled more efficient and selective constructions of this scaffold, reducing byproducts and improving yields—advances that are crucial for large-scale pharmaceutical production.

In the context of contemporary pharmaceutical research, 2-(1H-indol-2-yl)aminoethan-1-ol has been explored as a precursor for more complex derivatives with enhanced biological activity. The indole ring’s aromaticity and hydrogen bonding capabilities make it an attractive scaffold for designing molecules that interact with biological targets such as enzymes and receptors. For instance, modifications at the 2-position of the indole ring have been shown to influence binding affinity and selectivity in various therapeutic contexts. This has spurred interest in developing libraries of analogs based on this core structure, with 2-(1H-indol-2-yl)aminoethan-1-ol serving as a key intermediate.

One notable area of investigation involves the use of 2-(1H-indol-2-yl)aminoethan-1-ol in the development of kinase inhibitors. Kinases are pivotal enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The indole moiety’s ability to mimic natural substrates or modulate enzyme conformation has been leveraged to design potent inhibitors. Researchers have synthesized derivatives of 2-(1H-indol-2-yl)aminoethan-1-ol that exhibit inhibitory effects on specific kinases, demonstrating promising preclinical results. These studies underscore the compound’s utility as a building block for targeted therapies.

Another emerging application lies in neuropharmacology, where indole derivatives have shown potential in addressing neurological disorders. The structural motif of 2-(1H-indol-2-yl)aminoethan-1-ol bears resemblance to known bioactive molecules that interact with serotonin receptors—a critical factor in conditions such as depression and anxiety. Preliminary computational studies suggest that modifications to the aminoethyl side chain could fine-tune receptor binding profiles, opening avenues for developing novel serotonin receptor modulators. Such research aligns with global efforts to discover more effective and tolerable treatments for mental health conditions.

The role of computational chemistry in optimizing 2-(1H-indol-2-yl)aminoethan-1-ol derivatives cannot be overstated. High-throughput virtual screening and molecular dynamics simulations have accelerated the identification of lead compounds from vast chemical libraries. These computational tools allow researchers to predict binding affinities, metabolic stability, and pharmacokinetic properties before synthesizing candidate molecules—a paradigm shift from traditional trial-and-error approaches. By integrating experimental data with theoretical models, scientists can rationally design improved analogs based on 2-(1H-indol-2-ylolethanamin) (CAS No. 2167514–24–9), enhancing both efficiency and success rates.

Environmental considerations also play a role in modern drug development workflows involving 2-(1H-indol–2–ylolethanamin) (CAS No. 21675–14–24–9). Green chemistry principles emphasize sustainable synthetic routes that minimize waste and hazardous reagents. Recent reports highlight solvent-free reactions and biocatalytic methods for constructing indole-based compounds, reducing ecological footprints while maintaining high yields. Such innovations not only align with regulatory demands but also contribute to cost-effective manufacturing processes—critical factors for commercial viability.

The future prospects for (cas no21675–14–24–9) derivatives remain bright as interdisciplinary collaborations between chemists, biologists, and computer scientists drive innovation forward. The integration of artificial intelligence into drug discovery pipelines promises to further streamline the identification of novel bioactive molecules derived from scaffolds like (cas no21675–14–24–9) (CAS No.). By leveraging machine learning models trained on vast datasets, researchers can predict promising candidates more rapidly than ever before—a transformative approach that could revolutionize how new therapeutics are developed.

In conclusion,(cas no21675–14–24–9) (CAS No.) stands as a versatile intermediate with far-reaching implications across multiple therapeutic domains Its unique structural features offer opportunities for designing molecules with tailored biological activities while advances in synthetic methodologies ensure scalable production chains remain within reach As research continues to uncover new applications this compound will undoubtedly continue playing an integral part shaping next-generation pharmaceutical solutions

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd